Myrciaphenone A
Myrciaphenone A
Brand Name:
Vulcanchem
CAS No.:
26089-54-3
VCID:
VC0211633
InChI:
InChI=1S/C14H18O9/c1-5(16)10-7(18)2-6(17)3-8(10)22-14-13(21)12(20)11(19)9(4-15)23-14/h2-3,9,11-15,17-21H,4H2,1H3/t9-,11-,12+,13-,14-/m1/s1
SMILES:
CC(=O)C1=C(C=C(C=C1OC2C(C(C(C(O2)CO)O)O)O)O)O
Molecular Formula:
C14H18O9
Molecular Weight:
330.29 g/mol
Myrciaphenone A
CAS No.: 26089-54-3
Reference Standards
VCID: VC0211633
Molecular Formula: C14H18O9
Molecular Weight: 330.29 g/mol
| CAS No. | 26089-54-3 |
|---|---|
| Product Name | Myrciaphenone A |
| Molecular Formula | C14H18O9 |
| Molecular Weight | 330.29 g/mol |
| IUPAC Name | 1-[2,4-dihydroxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]ethanone |
| Standard InChI | InChI=1S/C14H18O9/c1-5(16)10-7(18)2-6(17)3-8(10)22-14-13(21)12(20)11(19)9(4-15)23-14/h2-3,9,11-15,17-21H,4H2,1H3/t9-,11-,12+,13-,14-/m1/s1 |
| Standard InChIKey | GFKQVLKFPJGJEP-RGCYKPLRSA-N |
| Isomeric SMILES | CC(=O)C1=C(C=C(C=C1O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)O)O |
| SMILES | CC(=O)C1=C(C=C(C=C1OC2C(C(C(C(O2)CO)O)O)O)O)O |
| Canonical SMILES | CC(=O)C1=C(C=C(C=C1OC2C(C(C(C(O2)CO)O)O)O)O)O |
| Appearance | Powder |
| PubChem Compound | 179470 |
| Last Modified | Nov 11 2021 |
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